4-bromo-N-[(1-methyl-1H-pyrazol-4-yl)methyl]aniline

• IUPAC Name: 4-bromo-N-[(1-methylpyrazol-4-yl)methyl]aniline
• InChI: InChI=1S/C11H12BrN3/c1-15-8-9(7-14-15)6-13-11-4-2-10(12)3-5-11/h2-5,7-8,13H,6H2,1H3
• InChI Key: YEVABTBROFDZLX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CNC2=CC=C(C=C2)Br
• Molecular Formula: C11H12BrN3
• Molecular Weight: 266.14 g/mol

Description

“4-bromo-N-[(1-methyl-1H-pyrazol-4-yl)methyl]aniline” is a chemical compound that is a derivative of pyrazole. Pyrazole is a heterocyclic compound characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms.

Mechanism of Action

The mechanism of action of 4-bromo-N-[(1-methyl-1H-pyrazol-4-yl)methyl]aniline is not well understood. However, it is believed to interact with various biological molecules such as enzymes and receptors, which leads to changes in their activity. This interaction may be due to the unique structural properties of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it has been shown to have anti-inflammatory and anti-cancer properties in some studies. It has also been shown to have neuroprotective effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-N-[(1-methyl-1H-pyrazol-4-yl)methyl]aniline in laboratory experiments include its unique structural properties, which make it a useful building block in the synthesis of organic compounds. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, the limitations of using this compound include its potential toxicity and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the research on 4-bromo-N-[(1-methyl-1H-pyrazol-4-yl)methyl]aniline. One direction is to study its mechanism of action and identify its molecular targets. Another direction is to explore its potential as a drug candidate for the treatment of various diseases. Furthermore, it could be used as a building block for the synthesis of new materials with unique properties. Finally, it could be used in the development of new catalysts for organic reactions.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research. It has been used in various laboratory experiments due to its unique properties. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various scientific fields.

Scientific Research Applications

4-bromo-N-[(1-methyl-1H-pyrazol-4-yl)methyl]aniline has been used in various scientific research applications. It has been used as a ligand in the synthesis of metal complexes for catalytic reactions. It has also been used as a building block in the synthesis of organic compounds. Furthermore, it has been used in the development of new drugs for the treatment of various diseases.

Safety and Hazards

The safety data sheet for 4-Bromo-1-methyl-1H-pyrazole indicates that it is considered hazardous. It may cause skin irritation, serious eye damage, and may cause respiratory irritation.